Cas no 1206640-97-2 (1-(3-Bromopyridin-2-yl)-3-(6-chloropyridin-3-yl)thiourea)

• Product Name: 1-(3-Bromopyridin-2-yl)-3-(6-chloropyridin-3-yl)thiourea
• CAS No: 1206640-97-2
• MF: C₁₁H₈BrClN₄S
• MW: 343.630018234253
• CID: 3167860
• PubChem ID: 84819989
• Update Time: 2025-04-21

1-(3-Bromopyridin-2-yl)-3-(6-chloropyridin-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopyridin-2-yl)-3-(6-chloropyridin-3-yl)thiourea
• SCHEMBL3233763
• XXB34898
• 1206640-97-2

• Inchi： 1S/C11H8BrClN4S/c12-8-2-1-5-14-10(8)17-11(18)16-7-3-4-9(13)15-6-7/h1-6H,(H2,14,16,17,18)
• InChI Key： ZYHQFSLKZLWZIC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1NC(NC1C=NC(=CC=1)Cl)=S

Computed Properties

• Exact Mass: 341.93416Da
• Monoisotopic Mass: 341.93416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.9Ų